Cas no 2361668-23-5 (Ethyl 1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-2-piperidinecarboxylate)

• Product Name: Ethyl 1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-2-piperidinecarboxylate
• CAS No: 2361668-23-5
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 5415354
• PubChem ID: 145907689
• Update Time: 2025-07-23

Ethyl 1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-2-piperidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26577669
• Z2702179784
• ethyl 1-[2-(N-methylprop-2-enamido)acetyl]piperidine-2-carboxylate
• 2361668-23-5
• Ethyl 1-[2-[methyl(prop-2-enoyl)amino]acetyl]piperidine-2-carboxylate
• Ethyl 1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-2-piperidinecarboxylate

• Inchi： 1S/C14H22N2O4/c1-4-12(17)15(3)10-13(18)16-9-7-6-8-11(16)14(19)20-5-2/h4,11H,1,5-10H2,2-3H3
• InChI Key： SBPVHEDSJOEGCA-UHFFFAOYSA-N
• SMILES： N1(C(CN(C)C(=O)C=C)=O)CCCCC1C(OCC)=O

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.136±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 468.5±40.0 °C(Predicted)
• pka: -1.02±0.70(Predicted)

Additional information on Ethyl 1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-2-piperidinecarboxylate

Research Brief on Ethyl 1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-2-piperidinecarboxylate (CAS: 2361668-23-5)

In recent years, the compound Ethyl 1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-2-piperidinecarboxylate (CAS: 2361668-23-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential applications in drug discovery.

The synthesis of Ethyl 1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-2-piperidinecarboxylate involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, making it more feasible for large-scale production. The compound's structure, which includes a piperidine carboxylate core and an acrylamide moiety, is critical for its biological activity. Researchers have employed nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm the compound's structural integrity and purity, ensuring its suitability for further pharmacological evaluation.

One of the most notable aspects of this compound is its role as a potential inhibitor of key enzymes involved in inflammatory and oncogenic pathways. Preliminary in vitro studies have demonstrated its ability to selectively bind to and modulate the activity of specific proteases and kinases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that Ethyl 1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-2-piperidinecarboxylate exhibited significant inhibitory effects on matrix metalloproteinases (MMPs), which are implicated in tumor metastasis and inflammatory diseases. These findings suggest that the compound could serve as a lead structure for developing new anti-cancer and anti-inflammatory agents.

In addition to its enzyme inhibitory properties, recent research has explored the compound's potential in targeted drug delivery systems. Its acrylamide group allows for conjugation with various biomolecules, enabling the development of prodrugs and polymer-drug conjugates. A 2024 study in Advanced Drug Delivery Reviews highlighted the use of this compound in creating pH-sensitive drug carriers that release therapeutic agents specifically in the acidic microenvironment of tumors. This targeted approach minimizes off-target effects and enhances the efficacy of chemotherapy, addressing a major challenge in cancer treatment.

Despite these promising developments, challenges remain in the clinical translation of Ethyl 1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-2-piperidinecarboxylate. Pharmacokinetic studies indicate that the compound has moderate bioavailability and may require formulation optimization to improve its stability and absorption. Furthermore, in vivo toxicity studies are needed to assess its safety profile comprehensively. Ongoing research aims to address these limitations through structural modifications and the development of novel delivery systems.

In conclusion, Ethyl 1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-2-piperidinecarboxylate (CAS: 2361668-23-5) represents a versatile and promising candidate in chemical biology and pharmaceutical research. Its unique structural attributes and demonstrated biological activities make it a valuable tool for drug discovery and development. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic potential in preclinical and clinical settings. As research progresses, this compound may pave the way for innovative treatments for cancer, inflammation, and other diseases.